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Compound of Interest

Compound Name: Cyclopropanethiol

Cat. No.: B3056065 Get Quote

Cyclopropanethiol: A Technical Guide to Its
Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical

properties of cyclopropanethiol. Due to its unique strained ring structure and reactive thiol

group, cyclopropanethiol is a compound of increasing interest in medicinal chemistry and

materials science. A thorough understanding of its physical properties is essential for its

effective handling, characterization, and application in research and development.

Quantitative Physical Properties
Precise experimental data for the boiling and melting points of cyclopropanethiol are currently

undocumented in publicly available literature.[1] However, several other physical properties

have been computed and are presented below. These computed values offer valuable insights

for modeling and experimental design.
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Property Value Source

Molecular Formula C₃H₆S PubChem[2]

Molecular Weight 74.15 g/mol PubChem[2]

Boiling Point Undocumented Benchchem

Melting Point Undocumented Benchchem[1]

XLogP3 1.1 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 74.01902136 Da PubChem[2]

Topological Polar Surface Area 1 Å² PubChem[2]

Heavy Atom Count 4 PubChem

Experimental Protocols for Determination of
Physical Properties
Given the absence of documented boiling and melting points for cyclopropanethiol, standard

experimental methodologies would be employed for their determination.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this typically occurs over a narrow temperature range. The

presence of impurities generally leads to a depression and broadening of the melting point

range.

Methodology: Capillary Method using a Mel-Temp Apparatus
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Sample Preparation: A small amount of solid cyclopropanethiol is introduced into a thin-

walled capillary tube, which is then sealed at one end.

Apparatus Setup: The capillary tube is placed in a heating block apparatus, such as a Mel-

Temp, in close proximity to a calibrated thermometer.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the first drop of liquid appears is recorded as the beginning of the melting range, and

the temperature at which the last solid crystal disappears is the end of the range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Thiele Tube Method

This micro-method is suitable for determining the boiling point of small quantities of liquid.

Sample Preparation: A small amount of liquid cyclopropanethiol (a few milliliters) is placed

in a small test tube. A capillary tube, sealed at one end, is inverted and placed within the test

tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil). The Thiele tube's design

facilitates uniform heating of the oil bath via convection currents.

Heating and Observation: The Thiele tube is gently heated. As the temperature rises, the air

trapped in the capillary tube expands and escapes as a stream of bubbles. Heating is

continued until a rapid and continuous stream of bubbles emerges from the capillary tube.

Cooling and Measurement: The heat source is then removed. As the apparatus cools, the

vapor pressure of the cyclopropanethiol will eventually drop below the atmospheric

pressure, at which point the liquid will be drawn into the capillary tube. The temperature at

which the liquid just begins to enter the capillary tube is recorded as the boiling point.[3]

Methodology: Simple Distillation
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For larger quantities of the compound, a simple distillation can be used to determine the boiling

point.

Apparatus Setup: A distillation flask is charged with cyclopropanethiol and a few boiling

chips. A condenser and a collection flask are attached. A thermometer is positioned so that

the top of the bulb is level with the bottom of the side arm of the distillation head.

Heating: The distillation flask is heated.

Measurement: The temperature is recorded when the vapor condensation front is stable on

the thermometer bulb and there is a steady distillation rate. This temperature represents the

boiling point of the liquid.[4]

Factors Influencing Physical Properties
The boiling and melting points of a substance are dictated by the strength of its intermolecular

forces. For cyclopropanethiol, several factors come into play, as illustrated in the diagram

below.

Caption: Key determinants of the physical properties of cyclopropanethiol.

Predictive Approaches to Physical Properties
In the absence of experimental data, computational methods can provide estimations of

physical properties.

Quantitative Structure-Property Relationship (QSPR)

QSPR models are mathematical relationships that correlate the chemical structure of a

compound with its physical properties. These models use molecular descriptors to predict

properties like boiling point. For a diverse set of organic compounds, QSPR models have been

developed that can provide reasonably accurate predictions.

Machine Learning Models

More recently, machine learning algorithms, such as linear regression and neural networks,

have been applied to predict the boiling points of organic compounds.[5] These models are

trained on large datasets of known compounds and their properties, enabling them to learn
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complex structure-property relationships.[5] Such an approach could be employed to estimate

the boiling point of cyclopropanethiol. Factors like molecular weight, LogP, and the potential

for hydrogen bonding are key inputs for these predictive models.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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